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Compound of Interest

Compound Name: L-Alanine 2-naphthylamide

Cat. No.: B555788 Get Quote

These application notes provide a comprehensive technical guide for researchers, scientists,

and drug development professionals on the utilization of L-Alanine 2-naphthylamide and

related substrates for the presumptive identification of bacteria. This guide delves into the

biochemical principles, provides detailed experimental protocols, and offers insights into the

interpretation and quality control of the aminopeptidase test.

Foundational Principle: Unmasking Bacterial
Aminopeptidases
The L-alanine aminopeptidase test, often referred to as the LAP test, is a pivotal biochemical

assay in microbiology for the rapid presumptive identification of bacteria. The core of this test

lies in the detection of the enzyme L-alanine aminopeptidase, which is predominantly found in

the cell envelope of Gram-negative bacteria.[1][2][3][4] This enzyme exhibits proteolytic activity

by catalyzing the hydrolysis of N-terminal L-alanine residues from peptides and various

synthetic substrates.[4][5]

The presence of this enzyme serves as a significant differential marker. Most Gram-negative

bacteria possess L-alanine aminopeptidase, while most Gram-positive and Gram-variable

microorganisms exhibit no or very weak enzymatic activity.[2][6] This differential expression

allows for a strong correlation between a positive aminopeptidase test and Gram-negative

bacterial identity.[1][3][6] However, it is crucial to recognize that this assay is a presumptive test

and does not replace the definitive Gram stain, as it provides no morphological information.[2]
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Two primary types of chromogenic substrates are commonly employed in this assay: L-alanine-

4-nitroanilide and L-alanine-β-naphthylamide (also known as L-Alanine 2-naphthylamide).

The choice of substrate dictates the specific reagents and the color of the positive reaction.

Biochemical Reaction Pathway
The enzymatic reaction is a hydrolysis event where the L-alanine aminopeptidase cleaves the

amide bond of the substrate. This releases L-alanine and a chromogenic compound, which is

then visualized.
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Figure 1: Biochemical pathway of the L-Alanine-β-naphthylamide aminopeptidase test.

Methodologies: Step-by-Step Protocols
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The choice of protocol is dependent on the substrate utilized. Below are detailed procedures

for both L-alanine-β-naphthylamide and L-alanine-4-nitroanilide-based assays.

Protocol 1: L-Alanine-β-naphthylamide (LAP) Test
This protocol is frequently used for the differentiation of catalase-negative, Gram-positive cocci,

distinguishing Streptococcus, Enterococcus, Pediococcus, and Lactococcus species (LAP

positive) from Aerococcus and Leuconostoc species (LAP negative).[7]

Materials:

LAP disks (impregnated with leucine-β-naphthylamide or L-alanine-β-naphthylamide)

LAP reagent (0.01% p-dimethylaminocinnamaldehyde)[7]

Sterile distilled water

Sterile inoculating loops or swabs

Petri dish

Test organism: a well-isolated colony from a non-selective agar plate.
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Start

Place LAP disk in a sterile petri dish.

Moisten the disk with sterile distilled water.

Inoculate the disk with a well-isolated colony.

Incubate at room temperature for 5 minutes.

Add 1-2 drops of LAP reagent.

Observe for color change within 2 minutes.

Interpret Result

Positive: Bright pink/cherry red color

Color Change

Negative: No color change or yellow/orange

No Change

End

Click to download full resolution via product page

Figure 2: Workflow for the L-Alanine-β-naphthylamide (LAP) test.

Interpretation of Results:
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Positive: A bright pink, cherry-red, or reddish-purple color develops on the disk within 2

minutes of adding the reagent.[7][8] A weak positive may appear as a pink color.[7]

Negative: No color change, or the development of a yellow or orange color.[7][8]

Protocol 2: L-Alanine-4-nitroanilide Test
This method is commonly available in the form of commercial test strips and is primarily used

for differentiating Gram-negative from Gram-positive bacteria.[1][2][3]

Materials:

Aminopeptidase test strips (containing L-alanine-4-nitroanilide)[1][2][3]

Small test tubes

Sterile distilled water

Sterile inoculating loops

Water bath or incubator at 37°C

Test organism: a well-isolated colony from a culture medium without dyes or indicators.[2]

Pigmented colonies are not recommended.[2]

Procedure:

Aseptically pick a well-isolated colony (approximately 2 mm in diameter) using a sterile loop.

[1][3]

Create a heavy, opalescent suspension of the bacterial colony in 0.2 ml of sterile distilled

water in a small test tube.[1][2][3]

Insert an aminopeptidase test strip into the bacterial suspension, ensuring the reaction zone

is fully immersed.[1][3]

Incubate the tube at 37°C for 10 to 30 minutes.[1][2][3]

Observe the color of the bacterial suspension.
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Interpretation of Results:

Positive: The bacterial suspension turns yellow.[1][2] This indicates the presence of L-alanine

aminopeptidase and is presumptive for a Gram-negative bacterium. A clear yellow color can

often be seen within 10 minutes for strongly positive organisms.[1][3]

Negative: No color change in the suspension.[2] This indicates the absence or very weak

activity of the enzyme and is presumptive for a Gram-positive bacterium.

Quality Control and Validation
For reliable and trustworthy results, stringent quality control is mandatory.

Positive Control: A known L-alanine aminopeptidase-positive organism should be tested in

parallel. Escherichia coli is a commonly used positive control.[1][3]

Negative Control: A known L-alanine aminopeptidase-negative organism should also be

tested. Staphylococcus aureus is a suitable negative control.[1][3]

The expected results for the control organisms must be obtained for the test results of the

unknown isolates to be considered valid.

Performance Characteristics and Limitations
While a robust presumptive test, the L-alanine aminopeptidase assay has its limitations.

Exceptions: Not all Gram-negative bacteria are positive. For instance, some species of

Campylobacter, Bacteroides vulgatus, and Bacteroides fragilis may give a negative or weak

reaction.[2][6]

Inoculum: A sufficiently heavy inoculum is required to ensure enough enzyme is present for a

detectable reaction. A false-negative result can occur with an inadequate inoculum.[9]

Confirmatory Testing: This test should always be used as part of a battery of biochemical

tests for bacterial identification and not as a standalone method.[10][11]
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Data Interpretation: Expected Results for Key
Bacterial Groups
The following table summarizes the expected L-alanine aminopeptidase (LAP) test results for

various clinically significant bacteria.

Bacterial
Group/Species

Gram Stain Catalase
Expected LAP
Result

Reference(s)

Enterococcus

spp.
Gram-pos Negative Positive [8],[7]

Streptococcus

spp. (most)
Gram-pos Negative Positive [8],[7]

Pediococcus

spp.
Gram-pos Negative Positive [8],[7]

Lactococcus spp. Gram-pos Negative Positive [8],[7]

Leuconostoc

spp.
Gram-pos Negative Negative [8],[7]

Aerococcus spp. Gram-pos Negative Negative [8],[7]

Escherichia coli Gram-neg Positive Positive [1],[3]

Pseudomonas

aeruginosa
Gram-neg Positive Positive [6]

Staphylococcus

aureus
Gram-pos Positive Negative [1],[3]
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[https://www.benchchem.com/product/b555788#l-alanine-2-naphthylamide-application-in-
bacterial-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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